![molecular formula FNa B1260693 Sodium fluoride F-18 CAS No. 22554-99-0](/img/structure/B1260693.png)
Sodium fluoride F-18
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Overview
Description
Sodium Fluoride F 18 is a positron-emitting radiopharmaceutical used primarily for diagnostic purposes in conjunction with positron emission tomography (PET) imaging. It contains radioactive fluoride F 18, which is used to delineate areas of altered osteogenic activity, making it particularly useful for bone imaging .
Preparation Methods
Synthetic Routes and Reaction Conditions: Sodium Fluoride F 18 is typically prepared by treating hydrofluoric acid (HF) with sodium carbonate (Na2CO3) or sodium hydroxide (NaOH). The resulting solution is then evaporated, and the remaining solid is dried and ground to a fine powder .
Industrial Production Methods: In a more industrial context, Sodium Fluoride F 18 is produced in a cyclotron. Fluorine-18 is made by bombarding a target, usually of enriched [18O]water, with high-energy protons. The fluorine produced is in the form of a water solution of [18F] fluoride, which is then used in the rapid chemical synthesis of various radiopharmaceuticals .
Chemical Reactions Analysis
Types of Reactions: Sodium Fluoride F 18 undergoes several types of chemical reactions, including:
Substitution Reactions: For example, it can react with chlorine to form sodium chloride and fluorine.
Hydrolysis: Sodium Fluoride reacts with water to form hydrogen fluoride and sodium hydroxide.
Common Reagents and Conditions:
- Hydrofluoric Acid (HF)
- Sodium Carbonate (Na2CO3)
- Sodium Hydroxide (NaOH)
Major Products Formed:
- Hydrogen Fluoride (HF)
- Sodium Hydroxide (NaOH)
- Sodium Chloride (NaCl)
- Fluorine (F2)
Scientific Research Applications
Sodium Fluoride F 18 has a wide range of applications in scientific research:
- Chemistry: Used as a tracer in various chemical reactions to study reaction mechanisms.
- Biology: Helps in studying bone metabolism and other biological processes.
- Medicine: Primarily used in PET imaging to detect bone abnormalities, including metastatic bone disease, osteomyelitis, and other bone disorders .
- Industry: Utilized in the production of other radiopharmaceuticals and in quality control processes .
Properties
22554-99-0 | |
Molecular Formula |
FNa |
Molecular Weight |
40.990707 g/mol |
IUPAC Name |
sodium;fluorine-18(1-) |
InChI |
InChI=1S/FH.Na/h1H;/q;+1/p-1/i1-1; |
InChI Key |
PUZPDOWCWNUUKD-ULWFUOSBSA-M |
Isomeric SMILES |
[18F-].[Na+] |
SMILES |
[F-].[Na+] |
Canonical SMILES |
[F-].[Na+] |
Origin of Product |
United States |
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